Cas no 50488-34-1 (2-bromo-4-tert-butyl-pyridine)

• Product Name: 2-bromo-4-tert-butyl-pyridine
• CAS No: 50488-34-1
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD11223221
• CID: 1005238
• PubChem ID: 13183305
• Update Time: 2025-10-25

2-bromo-4-tert-butyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(tert-butyl)pyridine
• 2-bromo-4-tert-butylpyridine
• LogP
• pyridine, 2-bromo-4-(1,1-dimethylethyl)-
• 4-tert-Butyl-2-bromopyridine
• 2-bromo-4-tert-butyl-pyridine
• 2-bromo-4-tert-butyl pyridine
• JOACEYFXFYWUIK-UHFFFAOYSA-N
• AB63997
• AK153195
• AKOS005138008
• DTXSID20525487
• AMY7029
• CS-0119949
• 50488-34-1
• A871538
• J-400258
• MFCD11223221
• AS-47121
• F12179
• DB-253257
• SCHEMBL295096

• MDL： MFCD11223221
• Inchi： 1S/C9H12BrN/c1-9(2,3)7-4-5-11-8(10)6-7/h4-6H,1-3H3
• InChI Key： JOACEYFXFYWUIK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(C)(C)C

Computed Properties

• Exact Mass: 213.01536
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.6±20.0 ºC (760 Torr),
• Flash Point: 101.1±21.8 ºC,
• Refractive Index: 1.521
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-4-tert-butyl-pyridine

Recent Advances in the Application of 2-Bromo-4-tert-butyl-pyridine (50488-34-1) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-bromo-4-tert-butyl-pyridine (CAS: 50488-34-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest developments involving this compound, focusing on its role in drug discovery, medicinal chemistry, and material science.

2-Bromo-4-tert-butyl-pyridine is a halogenated pyridine derivative that serves as a crucial building block in the synthesis of complex organic molecules. Its unique structural features, including the bromine substituent and the sterically demanding tert-butyl group, make it an attractive candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies have highlighted its utility in the construction of pharmacophores for antiviral, anticancer, and anti-inflammatory agents.

A notable application of 2-bromo-4-tert-butyl-pyridine is in the development of kinase inhibitors. Researchers have utilized this compound to synthesize novel pyridine-based scaffolds that exhibit potent inhibitory activity against various kinases implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 2-bromo-4-tert-butyl-pyridine into a series of EGFR inhibitors, resulting in compounds with improved selectivity and reduced off-target effects.

In addition to its pharmaceutical applications, 2-bromo-4-tert-butyl-pyridine has found use in material science. Its incorporation into conjugated polymers and small-molecule semiconductors has been explored for the development of organic electronic devices. The bromine atom facilitates further functionalization through metal-catalyzed cross-coupling reactions, enabling the tuning of electronic properties for specific applications.

Recent synthetic methodologies have focused on improving the efficiency and sustainability of 2-bromo-4-tert-butyl-pyridine production. Green chemistry approaches, such as catalytic bromination using environmentally benign reagents, have been developed to reduce the environmental impact of its synthesis. These advancements align with the growing emphasis on sustainable practices in chemical manufacturing.

Looking ahead, the versatility of 2-bromo-4-tert-butyl-pyridine positions it as a valuable tool in drug discovery and materials research. Ongoing studies are exploring its potential in the development of next-generation therapeutics and functional materials. As research continues to uncover new applications for this compound, its importance in chemical biology and pharmaceutical sciences is expected to grow significantly.